Disodium;4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-disulfonate
Disodium;4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-disulfonate
Brand Name:
Vulcanchem
CAS No.:
2861-02-1
VCID:
VC0039380
InChI:
InChI=1S/C14H10N2O10S2.2Na/c15-3-1-5(27(21,22)23)11(17)9-7(3)13(19)10-8(14(9)20)4(16)2-6(12(10)18)28(24,25)26;;/h1-2,17-18H,15-16H2,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
SMILES:
C1=C(C2=C(C(=C1S(=O)(=O)[O-])O)C(=O)C3=C(C2=O)C(=C(C=C3N)S(=O)(=O)[O-])O)N.[Na+].[Na+]
Molecular Formula:
C14H8N2Na2O10S2
Molecular Weight:
474.3 g/mol
Disodium;4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-disulfonate
CAS No.: 2861-02-1
Main Products
VCID: VC0039380
Molecular Formula: C14H8N2Na2O10S2
Molecular Weight: 474.3 g/mol
CAS No. | 2861-02-1 |
---|---|
Product Name | Disodium;4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-disulfonate |
Molecular Formula | C14H8N2Na2O10S2 |
Molecular Weight | 474.3 g/mol |
IUPAC Name | disodium;4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-disulfonate |
Standard InChI | InChI=1S/C14H10N2O10S2.2Na/c15-3-1-5(27(21,22)23)11(17)9-7(3)13(19)10-8(14(9)20)4(16)2-6(12(10)18)28(24,25)26;;/h1-2,17-18H,15-16H2,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2 |
Standard InChIKey | WSALIDVQXCHFEG-UHFFFAOYSA-L |
SMILES | C1=C(C2=C(C(=C1S(=O)(=O)[O-])O)C(=O)C3=C(C2=O)C(=C(C=C3N)S(=O)(=O)[O-])O)N.[Na+].[Na+] |
Canonical SMILES | C1=C(C2=C(C(=C1S(=O)(=O)[O-])O)C(=O)C3=C(C2=O)C(=C(C=C3N)S(=O)(=O)[O-])O)N.[Na+].[Na+] |
Related CAS | 128-86-9 (Parent) |
Synonyms | 4,8-DIAMINO-1,5-DIHYDROXYANTHRAQUINONE-2,6-DISULFONIC ACID, DISODIUM SALT;ACID BLUE 45;ALIZARIN SAPHIROL;ALIZARIN SAPPHIRE BLN;ALIZARINE SAPPHIRE BLN;ALIZARIN BLUE GS;ANTHRAQUINONE BLUE B;CI NO 63010 |
PubChem Compound | 72278 |
Last Modified | Nov 11 2021 |
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